Cas no 1393441-68-3 (Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate)

• Product Name: Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate
• CAS No: 1393441-68-3
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD22383645
• CID: 4596551
• PubChem ID: 74788492
• Update Time: 2025-05-24

Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate
• tert-Butyl ((3-(hydroxymethyl)oxetan-3-yl)methyl)carbamate
• tert-butyl N-[[3-(hydroxymethyl)oxetan-3-yl]methyl]carbamate
• V2901
• 3-[Boc-amino(methyl)]-3-(hydroxymethyl)oxetane
• Tert-butyln-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate
• DTXSID601132284
• SY322252
• MFCD22383645
• DB-092100
• EN300-1425988
• AT13395
• CS-0309689
• 1393441-68-3
• BS-26761
• Carbamic acid, N-[[3-(hydroxymethyl)-3-oxetanyl]methyl]-, 1,1-dimethylethyl ester
• [3-[(Boc-amino)methyl]-3-oxetanyl]methanol
• tert-Butyl((3-(hydroxymethyl)oxetan-3-yl)methyl)carbamate
• Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate

• MDL： MFCD22383645
• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-4-10(5-12)6-14-7-10/h12H,4-7H2,1-3H3,(H,11,13)
• InChI Key： VIDOCWLVTHFRNZ-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 217.13140809 g/mol
• Monoisotopic Mass: 217.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.8
• Molecular Weight: 217.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate

Comprehensive Overview of Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate (CAS No. 1393441-68-3)

Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate (CAS No. 1393441-68-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of carbamate derivatives, which are widely utilized in drug discovery and development. The presence of both oxetane and hydroxymethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for oxetane-containing compounds like Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate has surged, driven by their role in improving the pharmacokinetic properties of drug candidates. Researchers are particularly interested in how the oxetane ring can enhance metabolic stability and solubility, addressing common challenges in drug design. This aligns with the growing trend of optimizing small molecule therapeutics for better bioavailability and reduced side effects.

The synthesis of Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate typically involves multi-step organic reactions, including protection-deprotection strategies and functional group transformations. Its tert-butyl carbamate (Boc) group serves as a protective moiety for amines, a technique frequently employed in peptide synthesis and medicinal chemistry. This compound's hydroxymethyl functionality further allows for derivatization, enabling the creation of diverse molecular architectures.

From an industrial perspective, Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate is valued for its scalability and compatibility with modern green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes to minimize environmental impact, a topic highly relevant to today's eco-conscious consumers and regulatory bodies. This compound's potential applications extend beyond pharmaceuticals, including materials science, where its rigid oxetane scaffold could contribute to advanced polymer designs.

Analytical characterization of Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for research and development purposes. The compound's stability profile under various conditions is another area of investigation, particularly for researchers exploring its use in prodrug formulations or controlled-release systems.

As the pharmaceutical industry continues to explore novel heterocyclic compounds, Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate stands out as a promising building block. Its molecular features address several contemporary challenges in drug development, including the need for improved drug-like properties and targeted delivery systems. The compound's relevance to fragment-based drug discovery approaches further underscores its importance in modern medicinal chemistry.

Looking ahead, research into Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate and related derivatives is expected to expand, particularly in areas such as bioconjugation chemistry and protein-protein interaction modulators. The compound's balanced lipophilicity and polarity make it attractive for designing central nervous system (CNS) drugs, a therapeutic area with significant unmet medical needs. These developments align with current industry priorities and patient-centric healthcare trends.

For researchers and manufacturers seeking reliable information about Tert-Butyl N-{[3-(hydroxymethyl)oxetan-3-yl]methyl}carbamate (CAS No. 1393441-68-3), understanding its physicochemical properties, synthetic accessibility, and potential applications is crucial. This compound represents an excellent example of how strategic molecular design can lead to valuable intermediates with broad utility across multiple scientific disciplines.